Cas no 1805406-96-5 (Ethyl 4-bromo-3-cyano-5-formylbenzoate)

Ethyl 4-bromo-3-cyano-5-formylbenzoate is a versatile aromatic ester with a molecular formula of C11H8BrNO3. This compound features a bromo substituent, a cyano group, and a formyl functionality on a benzoate core, making it a valuable intermediate in organic synthesis. Its multifunctional structure allows for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and material science. The presence of both electron-withdrawing (cyano, formyl) and halogen (bromo) groups enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The ethyl ester moiety further improves solubility in organic solvents, facilitating downstream transformations. This compound is particularly useful in constructing complex heterocycles and functionalized aromatic systems.

Ethyl 4-bromo-3-cyano-5-formylbenzoate structure

1805406-96-5 structure

Product Name:Ethyl 4-bromo-3-cyano-5-formylbenzoate

CAS No:1805406-96-5

MF:C₁₁H₈BrNO₃

MW:282.0901222229

CID:4706779

Update Time:2025-06-09

Ethyl 4-bromo-3-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-bromo-3-cyano-5-formylbenzoate
- Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)7-3-8(5-13)10(12)9(4-7)6-14/h3-4,6H,2H2,1H3
- InChI Key： RARFOPBMDRGPLB-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=CC(C(=O)OCC)=CC=1C=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 322
Topological Polar Surface Area: 67.2

Ethyl 4-bromo-3-cyano-5-formylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015016825-250mg	Ethyl 4-bromo-3-cyano-5-formylbenzoate	1805406-96-5	97%	250mg	504.00 USD	2021-05-31
Alichem	A015016825-500mg	Ethyl 4-bromo-3-cyano-5-formylbenzoate	1805406-96-5	97%	500mg	855.75 USD	2021-05-31
Alichem	A015016825-1g	Ethyl 4-bromo-3-cyano-5-formylbenzoate	1805406-96-5	97%	1g	1,490.00 USD	2021-05-31